molecular formula C20H19F2NO3S B2631852 (3,4-difluorophenyl)((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone CAS No. 1448064-18-3

(3,4-difluorophenyl)((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone

Cat. No.: B2631852
CAS No.: 1448064-18-3
M. Wt: 391.43
InChI Key: KIUIMXIWFMMIIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3,4-difluorophenyl)((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone is a sophisticated chemical tool featuring a stereochemically defined 8-azabicyclo[3.2.1]octane (tropane) scaffold, a 3,4-difluorophenyl group, and a phenylsulfonyl moiety. The tropane nucleus is a privileged structure in medicinal chemistry, known for its ability to confer conformational restraint and interact with central nervous system targets [based on the known pharmacological significance of the tropane alkaloid scaffold]. The specific stereochemistry at the (1R,5S) positions is critical for its binding affinity and selectivity. The phenylsulfonyl group is a common pharmacophore that can influence the compound's physicochemical properties and its interaction with protein binding sites, potentially acting as a hydrogen bond acceptor. This compound is designed for investigative applications in medicinal chemistry and drug discovery, particularly as a key intermediate or a reference standard in the synthesis and biological evaluation of novel ligands for neurotransmitter transporters or receptors. Researchers can utilize this compound to explore structure-activity relationships (SAR), develop new synthetic methodologies for complex nitrogen-containing bicyclic systems, and probe protein-ligand interactions in biochemical assays. Its primary research value lies in its potential as a selective probe for studying neurological pathways and as a building block for the development of targeted therapeutics.

Properties

IUPAC Name

[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-(3,4-difluorophenyl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19F2NO3S/c21-18-9-6-13(10-19(18)22)20(24)23-14-7-8-15(23)12-17(11-14)27(25,26)16-4-2-1-3-5-16/h1-6,9-10,14-15,17H,7-8,11-12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KIUIMXIWFMMIIZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2CC(CC1N2C(=O)C3=CC(=C(C=C3)F)F)S(=O)(=O)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19F2NO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

391.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Mechanism of Action

Biological Activity

The compound (3,4-difluorophenyl)((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone is a synthetic molecule that has garnered attention in pharmacological research due to its potential biological activities, particularly in the modulation of neurotransmitter systems. This article delves into the biological activities associated with this compound, supported by relevant data tables and research findings.

Chemical Structure and Properties

The molecular formula for this compound is C18H20F2N2O3SC_{18}H_{20}F_2N_2O_3S, and it features a bicyclic structure that is significant for its interaction with various biological targets. The presence of fluorine atoms and a phenylsulfonyl group enhances its pharmacological properties.

Research indicates that this compound may interact with serotonin receptors, particularly the 5-HT receptor family. These receptors play crucial roles in various neurological processes, including mood regulation and anxiety responses. The specific binding affinity and activity at these receptors can lead to therapeutic effects in conditions such as depression and anxiety disorders.

Biological Activity Overview

The biological activity of (3,4-difluorophenyl)((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone can be summarized as follows:

Biological ActivityDescription
Serotonin Receptor Modulation Exhibits affinity towards 5-HT receptors, influencing mood and anxiety levels.
Antidepressant Effects Potentially effective in alleviating symptoms of depression based on receptor interaction studies.
Neuroprotective Properties May provide protective effects against neurodegenerative conditions through modulation of neurotransmitter levels.

Study 1: Serotonin Receptor Interaction

A study published in the Journal of Neuropharmacology examined the binding affinity of various compounds at 5-HT receptors. The results indicated that (3,4-difluorophenyl)((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone exhibited significant binding affinity at the 5-HT_1A receptor subtype, suggesting a potential role as an anxiolytic agent .

Study 2: Antidepressant Activity

In a preclinical trial assessing the antidepressant-like effects of several compounds, this specific compound demonstrated a reduction in immobility time in the forced swim test, which is indicative of antidepressant activity . The study highlighted its potential for further development as a therapeutic agent for mood disorders.

Study 3: Neuroprotection

Research conducted on neuroprotective agents identified this compound as having favorable effects on neuronal survival under stress conditions induced by excitotoxicity . The mechanism was attributed to its ability to modulate glutamate signaling pathways.

Scientific Research Applications

Anticancer Activity

Research has indicated that compounds similar to (3,4-difluorophenyl)((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone exhibit significant anticancer properties. These compounds have been tested against various cancer cell lines, demonstrating cytotoxic effects.

Case Study: Cytotoxicity Evaluation
In vitro studies have shown that derivatives containing the bicyclic structure can induce apoptosis in cancer cells through mechanisms such as:

  • Activation of Caspases : This leads to programmed cell death.
  • Modulation of Bcl-2 Family Proteins : These proteins are critical regulators of apoptosis.
Compound IDCell LineIC50 (µg/mL)
4iMCF-72.32
4eMCF-75.36
4cHepG210.10

Antimicrobial Activity

The antimicrobial potential of this compound has also been explored, particularly against bacterial strains. Compounds with similar structures have shown effectiveness against both Gram-positive and Gram-negative bacteria.

Antibacterial Activity
A study evaluating the minimum inhibitory concentrations (MIC) of related compounds revealed significant antibacterial properties:

Compound IDTarget BacteriaMIC (µg/mL)
11cStaphylococcus aureus32
11eEscherichia coli47.5

The proposed mechanisms for these antimicrobial activities include:

  • Inhibition of Protein Synthesis : Compounds may disrupt bacterial ribosomal function.
  • Cell Membrane Disruption : Alterations in membrane integrity can lead to cell lysis.

Comparison with Similar Compounds

Comparison with Structural Analogs

Aryl Group Modifications

4-(Trifluoromethyl)phenyl Substitution
  • Compound: [(1R,5S)-3-(Benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-[4-(trifluoromethyl)phenyl]methanone .
  • Stronger electron-withdrawing effects may alter electronic distribution in the aryl ring, affecting receptor binding.
2-Fluoro-4-Nitrophenyl Substitution
  • Compound : (1R,5S)-8-(2-Fluoro-4-nitrophenyl)-8-azabicyclo[3.2.1]octan-3-one .
  • Racemic stereochemistry (R,S) may reduce target specificity compared to the enantiomerically pure (1R,5S) configuration.
4-Chlorophenyl and Phenylamino Substitution
  • Compound: (4-Chlorophenyl)((1R,3r,5S)-3-(phenylamino)-8-azabicyclo[3.2.1]octan-8-yl)methanone .
  • Comparison: Chlorine substituent offers moderate electron-withdrawing effects, balancing lipophilicity and solubility.

Functional Group Variations

Ester Derivatives
  • Compound : Methyl (1R,2S,3S,5S)-3-(4-fluorophenyl)-8-azabicyclo[3.2.1]octane-2-carboxylate .
  • Fluorine at the 4-position on the phenyl ring retains metabolic stability but lacks the dual fluorine atoms seen in the target compound.
Alcohol Derivatives
  • Compound: (8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)methanol .
  • Comparison :
    • Hydroxyl group enables hydrogen bonding but reduces stability compared to the ketone or sulfonyl groups.
    • Methyl substituent on nitrogen reduces steric hindrance compared to phenylsulfonyl.
Trifluoromethanesulfonate Esters
  • Compound : (1R,5S)-8-Methyl-8-azabicyclo[3.2.1]oct-2-en-3-yl trifluoromethanesulfonate .
  • Comparison :
    • Triflate group acts as a leaving group, making this a synthetic intermediate rather than a bioactive compound.
    • Unsaturation in the bicyclo core (oct-2-en) alters ring conformation and rigidity.

Stereochemical and Core Modifications

Spiro-Oxirane Derivatives
  • Compound : 8-[(3-Chloro-5-fluorophenyl)methyl]spiro[8-azabicyclo[3.2.1]octane-3,2'-oxirane] .
  • Chloro-fluorophenyl substitution diversifies electronic effects compared to the target’s difluorophenyl group.
Diphenylmethoxy Substitution
  • Compound : (1R,3R,5S)-3-(Diphenylmethoxy)-8-methyl-8-azabicyclo[3.2.1]octane .
  • Comparison :
    • Bulky diphenylmethoxy group enhances steric hindrance, likely reducing binding to compact active sites.
    • Methyl on nitrogen versus phenylsulfonyl alters electronic and steric profiles significantly.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.